sodium;1,3-dimethyl-7H-purine-2,6-dione;acetate

• Molecular Formula: C9H11N4NaO4
• Molecular Weight: 262.2 g/mol
• IUPAC Name: sodium;1,3-dimethyl-7H-purine-2,6-dione;acetate
• InChI: InChI=1S/C7H8N4O2.C2H4O2.Na/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13;1-2(3)4;/h3H,1-2H3,(H,8,9);1H3,(H,3,4);/q;;+1/p-1
• InChI Key: JDYRVPRLEPMNDB-UHFFFAOYSA-M
• SMILES: CC(=O)[O-].CN1C2=C(C(=O)N(C1=O)C)NC=N2.[Na+]
• Pictograms: Irritant

Description

Theophylline sodium acetate is an oxopurine.

Scientific Research Applications

Synthesis and Study of Metal Complexes

Research demonstrates the synthesis of new mixed ligand metal complexes using 1,3-dimethyl-7H-purine-2,6-dione and other ligands. These complexes involve various metals like Co(II), Ni(II), Cu(II), Zn(II), and Cd(II), and are characterized using spectroscopy and elemental analysis techniques (Shaker, 2011).

Synthesis of Purineselenyl and Thiadiazolyl Derivatives

Another research area focuses on synthesizing new 6-purineselenyl and 8-(1,3,4-thiadiazolyl)-7-benzyl-1,3-dimethyl-1H-purine-2,6-(3H,7H)-dione derivatives. These compounds, characterized by spectroscopic methods, contribute to the field of organic chemistry and medicinal chemistry (Gobouri, 2020).

Development of New Thiadiazepino-[3,2-f]-purine Ring Systems

Research has also led to the synthesis of new [1,3,5]- and [1,3,6]-thiadiazepino-[3,2-f]-purine ring systems. This synthesis involves a multi-step process starting from 8-mercapto-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione, advancing the field of heterocyclic chemistry (Hesek & Rybár, 1994).

Synthesis and Antiviral Evaluation

In the realm of pharmacology, the synthesis of 6-(1H-1,2,3-triazol-1-yl)pyrimidine-2,4(1H,3H)-dione derivatives has been explored. These compounds show potential antiviral activities against Hepatitis A virus (HAV) and Herpes simplex virus type-1 (HSV-1) (El-Etrawy & Abdel-Rahman, 2010).